![molecular formula C18H24N2O3 B2763212 Methyl 4-(4-cyclobutyl-1,4-diazepane-1-carbonyl)benzoate CAS No. 2309779-84-6](/img/structure/B2763212.png)
Methyl 4-(4-cyclobutyl-1,4-diazepane-1-carbonyl)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“Methyl 4-(4-cyclobutyl-1,4-diazepane-1-carbonyl)benzoate” is a chemical compound with the molecular formula C18H24N2O3. It contains a 1,4-diazepane ring, which is a core element in the structure of benzodiazepines and thienodiazepines . The compound also includes a cyclobutyl group, which is a cyclic hydrocarbon where the carbons of the molecule are arranged in the form of a ring .
Scientific Research Applications
Synthesis of Benzodiazepines
Benzodiazepines are essential structural motifs commonly found in biologically active compounds and pharmaceutical agents . The carbonyl group in “Methyl 4-(4-cyclobutyl-1,4-diazepane-1-carbonyl)benzoate” can potentially participate in carbonylative coupling reactions, leading to the synthesis of benzodiazepines .
Biocatalytic Processes
The compound can be used in biocatalytic processes, specifically in imine reductase-catalyzed intramolecular asymmetric reductive amination . This enzymatic process can lead to the synthesis of chiral 1,4-diazepanes .
Pharmaceutical Applications
Chiral 1,4-diazepanes, which can be synthesized from this compound, are important structural units with diverse biological properties and pharmaceutical importance . They are found in drugs like Ripasudil and Suvorexant .
Development of New Synthetic Methods
The compound’s complex structure and functional groups can be used to develop new synthetic methods. For example, it can be used to test the efficiency of new catalysts or to explore new reaction pathways .
properties
IUPAC Name |
methyl 4-(4-cyclobutyl-1,4-diazepane-1-carbonyl)benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N2O3/c1-23-18(22)15-8-6-14(7-9-15)17(21)20-11-3-10-19(12-13-20)16-4-2-5-16/h6-9,16H,2-5,10-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HOILYVOJNSMJDS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)C(=O)N2CCCN(CC2)C3CCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-(4-cyclobutyl-1,4-diazepane-1-carbonyl)benzoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.